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Abstract
This technical guide provides a comprehensive overview of the physical properties of 3-
Phenylpent-4-enal, specifically its boiling point and density. This document consolidates

available data, presents standardized experimental methodologies for the determination of

these properties, and includes a conceptual diagram illustrating the structure-property

relationships. This guide is intended to serve as a valuable resource for professionals in

research, and drug development who may work with this or structurally related compounds.

Introduction
3-Phenylpent-4-enal, a substituted unsaturated aldehyde, is a compound of interest in various

chemical and pharmaceutical research areas. A thorough understanding of its physical

properties, such as boiling point and density, is fundamental for its purification, handling, and

application in synthetic and analytical procedures. This guide details these key physical

characteristics.
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The boiling point and density of 3-Phenylpent-4-enal have been reported in the literature. It is

important to note that boiling points can vary significantly with ambient pressure. The available

data is summarized in the table below.

Physical Property Value Conditions Source

Boiling Point 140 °C at 20.00 mm Hg PubChem[1]

231.3 °C at 760 mmHg
Guidechem,

LookChem[2][3]

Density 1.003-1.009 g/cm³ Not Specified PubChem[1]

0.971 g/cm³ Not Specified
Guidechem,

LookChem[2][3][4]

Experimental Protocols
While specific experimental protocols for 3-Phenylpent-4-enal are not readily available in the

public domain, the following are detailed, standard methodologies for determining the boiling

point and density of liquid organic compounds.

Determination of Boiling Point by the Thiele Tube
Method
This method is suitable for small quantities of a liquid sample.

Materials:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Bunsen burner or other heat source

Stand and clamps

Procedure:

A small amount of the liquid organic compound is placed in a fusion tube.[4]

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

liquid.[4]

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer and the

sample are at the same level.

This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil), ensuring the sample is immersed in the oil bath.

The side arm of the Thiele tube is heated gently and slowly.[5]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[4]

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5]

Determination of Density by Pycnometer
A pycnometer is a flask with a specific volume used for precise density measurements of

liquids.[6]

Materials:

Pycnometer (of a known volume)

Analytical balance (accurate to at least 0.001 g)
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The liquid sample (3-Phenylpent-4-enal)

Distilled water (for calibration)

Acetone (for cleaning and drying)

Thermostatic bath

Procedure:

The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried

completely.

The mass of the empty, dry pycnometer (M1) is accurately measured using an analytical

balance.[6]

The pycnometer is then filled with the liquid sample.

A ground-glass stopper with a capillary hole is inserted, allowing any excess liquid to escape

through the capillary, ensuring the pycnometer is filled to its precise volume.

The outside of the pycnometer is carefully dried.

The mass of the pycnometer filled with the liquid sample (M2) is measured.[6]

The mass of the liquid is calculated as (M2 - M1).

The density of the liquid is then calculated using the formula: Density = (M2 - M1) / V, where

V is the known volume of the pycnometer.

The measurement should be performed at a constant, recorded temperature, often using a

thermostatic bath, as density is temperature-dependent.[6]

Visualization of Structure-Property Relationships
The physical properties of an organic molecule like 3-Phenylpent-4-enal are directly

influenced by its molecular structure. The following diagram illustrates these relationships.
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Factors Influencing Physical Properties of 3-Phenylpent-4-enal

Molecular Structure of 3-Phenylpent-4-enal

Physical Properties

Phenyl Group

Boiling Point

Increases (van der Waals forces)

Density

Increases (mass per unit volume)

Aldehyde Group (-CHO)

Increases (dipole-dipole interactions)

Alkene Group (C=C) Molecular Weight (160.21 g/mol)

Increases (stronger dispersion forces) Generally increases

Click to download full resolution via product page

Caption: Logical relationships between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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